Etidocaine hydrochloride

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[ethyl(propyl)amino]butanamide;hydrochloride
• InChI: InChI=1S/C17H28N2O.ClH/c1-6-12-19(8-3)15(7-2)17(20)18-16-13(4)10-9-11-14(16)5;/h9-11,15H,6-8,12H2,1-5H3,(H,18,20);1H
• InChI Key: LMWQQUMMGGIGJQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC)C(CC)C(=O)NC1=C(C=CC=C1C)C.Cl
• Molecular Formula: C17H29ClN2O
• DSSTOX Substance ID: DTXSID70957895
• Molecular Weight: 312.9 g/mol
• CAS No.: 36637-19-1, 38188-13-5, 38188-14-6

Description

Etidocaine hydrochloride, marketed under the trade name Duranest, is an amide-type local anesthetic. It is primarily used for infiltration anesthesia, peripheral nerve blocks, and central neural blocks during surgical procedures and labor . This compound is known for its long duration of activity, although it has the disadvantage of increased bleeding during oral surgery .

Scientific Research Applications

Etidocaine hydrochloride has several scientific research applications:

Chemistry: It is used as a model compound in the study of local anesthetics and their interactions with biological membranes.

Biology: Research on its effects on nerve cells and ion channels provides insights into the mechanisms of nerve impulse transmission.

Medicine: Its use in regional anesthesia is extensively studied to improve pain management techniques during surgery and labor.

Industry: The compound is used in the development of new anesthetic formulations and delivery systems.

Safety and Hazards

Etidocaine is harmful if swallowed. It is advised not to eat, drink, or smoke when using this product. If swallowed, it is recommended to call a poison center or doctor/physician.

Mechanism of Action

Target of Action

Etidocaine hydrochloride, marketed under the name Duranest , is an amide-type local anesthetic . The primary targets of Etidocaine are the sodium ion channels involved in the initiation and conduction of neuronal impulses .

Mode of Action

Etidocaine works by blocking the sodium ion channels, thereby inhibiting the initiation and conduction of neuronal impulses . This blockage prevents the generation and transmission of nerve impulses, leading to a loss of sensation in the area where the drug is applied .

Biochemical Pathways

It is known that the drug works by blocking sodium ion channels, which play a crucial role in nerve impulse transmission . By blocking these channels, Etidocaine disrupts the normal functioning of the nervous system in the local area, leading to a loss of sensation .

Pharmacokinetics

Etidocaine is readily absorbed from parenteral injection sites . It has an onset of action within 2 to 8 minutes and a duration of action of 4.5 to 13 hours . The drug is metabolized in the liver and excreted in the urine . It has a half-life of 1 to 2 hours . Etidocaine crosses the blood-brain barrier and the placenta .

Result of Action

The primary result of Etidocaine’s action is a loss of sensation in the local area where the drug is applied. This is due to the drug’s ability to block the sodium ion channels involved in nerve impulse transmission . This makes Etidocaine an effective local anesthetic for use during surgical procedures, labor, and delivery .

Biochemical Analysis

Biochemical Properties

Like other local anesthetics, it is likely to interact with voltage-gated sodium channels on the nerve membrane, affecting the membrane potential and blocking the generation and conduction of nerve impulses .

Cellular Effects

The cellular effects of Etidocaine Hydrochloride are primarily related to its role as a local anesthetic. By blocking sodium channels, it inhibits the propagation of action potentials in neurons, thereby preventing the sensation of pain

Molecular Mechanism

The molecular mechanism of action of this compound involves binding to and blocking the function of voltage-gated sodium channels. This prevents the influx of sodium ions during the depolarization phase of an action potential, thereby inhibiting the propagation of the action potential along the nerve .

Temporal Effects in Laboratory Settings

It is known to have a long duration of activity

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of etidocaine hydrochloride involves several key steps:

Amide Formation: The reaction between 2,6-dimethylaniline and 2-bromobutyryl chloride forms 2-bromo-N-(2,6-dimethylphenyl)butanamide.

Alkylation: The alkylation of the resulting amide with N-ethylpropylamine produces etidocaine.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but is optimized for large-scale production. The process involves stringent control of reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Etidocaine hydrochloride undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions, although this is not a common reaction for its clinical use.

Reduction: Reduction reactions are also possible but are not typically relevant to its anesthetic properties.

Substitution: The compound can undergo substitution reactions, particularly in the presence of strong nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Strong nucleophiles like sodium methoxide can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxidized derivatives, while substitution can result in different substituted amides .

Comparison with Similar Compounds

Similar Compounds

Lidocaine: Another amide-type local anesthetic with a shorter duration of action compared to etidocaine hydrochloride.

Bupivacaine: Similar in structure and function but has a longer duration of action and higher potency.

Mepivacaine: Also an amide-type anesthetic with a shorter duration and less potency than this compound.

Uniqueness

This compound is unique due to its rapid onset and long duration of action. It provides intense motor block, which is advantageous in certain surgical procedures . its tendency to cause increased bleeding during oral surgery is a notable drawback .

Customer Q & A

Q1: How does etidocaine hydrochloride exert its anesthetic effect?

A1: this compound, like other amide local anesthetics, acts by blocking voltage-gated sodium channels in nerve cells [, , , ]. This prevents the transmission of nerve impulses, leading to a loss of sensation in the area where the drug is applied.

Q2: What is the structural characterization of this compound?

A2: this compound is an amide local anesthetic with the following characteristics:

• Spectroscopic data: 1H and 13C NMR chemical shift assignments have been determined for both etidocaine and this compound using various NMR techniques, including COSY and 2D heteronuclear experiments []. These data are crucial for understanding the structure and behavior of the molecule in solution.

Q3: Are there different forms of this compound in solution?

A3: Yes, this compound exhibits isomerism. While etidocaine itself has one chiral center, this compound possesses an additional acid-induced chirality at the protonated amine nitrogen. This results in the presence of solvent-dependent diastereomers. In CDCl3 solution, at 20°C and 50.3 MHz, ten out of fourteen magnetically nonequivalent 13C nuclei show doubled peaks due to these diastereomers [].

Q4: What are the key characteristics of this compound's anesthetic profile?

A4: this compound is known for its:

• Rapid onset of action: Clinical studies have demonstrated that this compound provides a rapid onset of anesthesia [, ].
• Long duration of action: Compared to other local anesthetics like lidocaine, this compound provides a significantly longer duration of anesthesia, often cited as twice as long [, , , ].
• Potent anesthetic effect: In clinical settings, this compound has shown a high frequency of achieving successful surgical anesthesia [, ].

Q5: Has this compound been investigated for its ability to reduce postoperative pain?

A5: Yes, the prolonged duration of action of this compound has led to research investigating its potential to minimize postoperative pain. Studies have explored its use in oral surgery, where its extended anesthetic effect has been suggested to reduce the need for postoperative analgesics [, ].

Q6: How does the addition of adrenaline affect the action of this compound?

A6: Adding adrenaline (epinephrine) to this compound for extradural anesthesia has been shown to:

• Accelerate onset: Adrenaline significantly shortens the onset time for both sensory and motor block, particularly the spread of analgesia from the injection site [].
• Increase cardiac stimulation: this compound combined with adrenaline can lead to increased cardiac stimulation and a decrease in total peripheral resistance, particularly in the initial period following administration [].

Q7: Are there documented cases of hypersensitivity to amide anesthetics like this compound?

A7: Yes, although rare, delayed-type hypersensitivity reactions to amide anesthetics, including this compound, have been reported []. It is crucial for healthcare professionals to be aware of potential allergic reactions and have strategies for managing such cases.

Q8: Have there been studies on the use of this compound during pregnancy?

A8: Yes, research has been conducted on the disposition and placental transfer of etidocaine in pregnancy []. This type of research is crucial for understanding the safety profile of drugs used in specific populations.

Q9: Are there any known polymorphisms of this compound?

A9: Research has investigated the polymorphism of this compound []. Understanding the different polymorphic forms of a drug is important for pharmaceutical development, as these forms can impact the drug's stability, solubility, and ultimately its efficacy.